2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine

• IUPAC Name: 2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H15F3N4/c16-15(17,18)12-3-1-4-13(11-12)21-7-9-22(10-8-21)14-19-5-2-6-20-14/h1-6,11H,7-10H2
• InChI Key: PNQXPQTYRWTYSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C3=NC=CC=N3
• Molecular Formula: C15H15F3N4
• Molecular Weight: 308.30 g/mol

Description

2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine, also known as TFP, is a synthetic compound that has been extensively studied for its potential use in scientific research. TFP has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been studied in detail. In

Mechanism of Action

2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine's mechanism of action is complex and not fully understood. It is known to interact with a variety of ion channels and transporters, leading to changes in membrane potential and neurotransmitter release. This compound has also been shown to activate the GABA-A receptor, which is the primary inhibitory receptor in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate synaptic transmission, leading to changes in neuronal excitability and synaptic plasticity. This compound has also been shown to have anticonvulsant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine in lab experiments is its high potency and selectivity for ion channels and transporters. This allows researchers to study specific ion channels and transporters without affecting other systems. However, this compound's potency can also be a limitation, as it can lead to off-target effects and toxicity at high concentrations.

Future Directions

There are many future directions for research on 2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine. One area of interest is its potential use as a therapeutic agent for neurological disorders such as epilepsy and anxiety. Another area of interest is its use as a tool for studying the role of ion channels and transporters in the brain. Additionally, further studies are needed to fully understand this compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine involves the reaction of 3-(trifluoromethyl)aniline with 2-chloropyrimidine in the presence of a palladium catalyst. The resulting compound is then reacted with piperazine to yield this compound. This synthesis method has been optimized over the years to improve yield and purity.

Scientific Research Applications

2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}pyrimidine has been used in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to modulate a variety of ion channels, including voltage-gated sodium channels, calcium channels, and potassium channels. This compound has also been shown to be a potent inhibitor of the serotonin transporter, making it a potential tool for studying the role of serotonin in the brain.